Cas no 85068-33-3 (2-[3,5-bis(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-[3,5-bis(trifluoromethyl)phenyl]acetic acid
• CAS No: 85068-33-3
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• MDL: MFCD00009908
• CID: 60814
• PubChem ID: 123587
• Update Time: 2025-09-28

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Bis(trifluoromethyl)phenyl)acetic acid
• 3,5-Bis(trifluoromethyl)phenylacetic acid
• 3,5-Bis(trifluoromethyl)-phenylacetic acid
• 2-[3,5-bis(trifluoromethyl)phenyl]acetic acid
• 2-[3,5-di(trifluoromethyl)phenyl]acetic acid
• Bis(trifluoromethyl)benzeneacetic Acid
• 3,5-Bis(trifluoromethyl)benzeneacetic acid (ACI)
• 2-(3,5-Ditrifluoromethylphenyl)acetic acid
• DTXSID10234137
• 3,5-Bis(trifluoromethyl)phenylacetic acid, 98%
• AB01006
• PS-7275
• SY002443
• W-104095
• 3,5-bistrifluoromethylphenylacetic acid
• [3,5-Bis(trifluoromethyl)phenyl]acetic acid
• EINECS 285-295-6
• CS-0127981
• [3,5 -Bis-(trifluoromethyl)-phenyl]-acetic Acid
• SCHEMBL504122
• AC-2659
• B1976
• Benzeneacetic acid, 3,5-bis(trifluoromethyl)-
• 3,5-bis-(trifluoromethyl)phenylacetic acid
• NS00059511
• UNII-YW9DB76S84
• 3,5-bis(trifluoromethyl)phenyl acetic acid
• 3,5-bis(triflouromethyl)phenylacetic acid
• 85068-33-3
• EN300-1939361
• 3,5-bis(trifluoromethyl) benzeneacetic acid
• MFCD00009908
• AKOS005255102
• DB-021985
• [3,5-Bis(trifluoromethyl)phenyl]acetic acid #
• 3,5-bis(trifluoromethyl)benzeneacetic acid
• 3,5-bis-trifluoromethylphenylacetic acid
• DTXCID10156628
• YW9DB76S84
• CK2082
• 3,5-di-(trifluoromethyl)-phenylacetic acid

• MDL： MFCD00009908
• Inchi： 1S/C10H6F6O2/c11-9(12,13)6-1-5(3-8(17)18)2-7(4-6)10(14,15)16/h1-2,4H,3H2,(H,17,18)
• InChI Key： PAWSKKHEEYTXSA-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)O
• BRN： 6813447

Computed Properties

• Exact Mass: 272.02700
• Monoisotopic Mass: 272.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.4478 (estimate)
• Melting Point: 125.0 to 129.0 deg-C
• Boiling Point: 227.7±35.0 °C at 760 mmHg
• Flash Point: 91.5℃
• Solubility: methanol: soluble25mg/mL, clear, colorless
• PSA: 37.30000
• LogP: 3.35130
• Solubility: Not determined

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2-[3,5-bis(trifluoromethyl)phenyl]acetic acid

Latest Research Insights on 2-[3,5-bis(trifluoromethyl)phenyl]acetic Acid (CAS: 85068-33-3) in Chemical Biology and Pharmaceutical Applications

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid (CAS: 85068-33-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This trifluoromethyl-substituted phenylacetic acid derivative has been the focus of recent studies exploring its role in drug design, enzyme inhibition, and as a building block for more complex bioactive molecules. The presence of electron-withdrawing trifluoromethyl groups enhances its metabolic stability and binding affinity, making it a valuable scaffold in medicinal chemistry.

Recent investigations have highlighted the compound's utility in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and its potential as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-[3,5-bis(trifluoromethyl)phenyl]acetic acid exhibited potent cyclooxygenase-2 (COX-2) inhibitory activity with improved selectivity profiles compared to traditional NSAIDs. The researchers utilized molecular docking studies to elucidate the binding interactions between the compound's trifluoromethyl groups and the COX-2 active site, providing valuable insights for structure-based drug design.

In the field of oncology, 85068-33-3 has shown promise as a precursor for targeted cancer therapies. A recent patent application (WO2023056789) disclosed novel conjugates of this compound with tumor-targeting moieties, demonstrating enhanced cellular uptake and antitumor efficacy in preclinical models. The trifluoromethyl groups were found to significantly influence the pharmacokinetic properties of these conjugates, particularly in terms of plasma stability and tissue distribution.

The synthetic applications of 2-[3,5-bis(trifluoromethyl)phenyl]acetic acid have also been expanded through recent methodological advances. A 2024 publication in Organic Letters described a novel palladium-catalyzed coupling reaction that enables efficient derivatization of the compound's aromatic ring while preserving the valuable trifluoromethyl substituents. This methodology has opened new avenues for creating diverse libraries of bioactive compounds for high-throughput screening.

From a pharmacological perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have provided crucial data on the compound's drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2024) reported favorable metabolic stability and moderate blood-brain barrier penetration for 2-[3,5-bis(trifluoromethyl)phenyl]acetic acid derivatives, suggesting potential applications in central nervous system disorders.

Looking forward, the unique properties of 85068-33-3 continue to inspire innovative research directions. Current investigations are exploring its use in PROTAC (Proteolysis Targeting Chimera) technology, where its structural features may facilitate the development of novel protein degraders. Additionally, its potential as a fluorinated building block for PET (Positron Emission Tomography) tracer development is under active investigation by several research groups.